![molecular formula C21H23ClN2O5S2 B3015014 Methyl 2-(1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate CAS No. 1049969-17-6](/img/structure/B3015014.png)
Methyl 2-(1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
Description
Methyl 2-(1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H23ClN2O5S2 and its molecular weight is 482.99. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Methyl 2-(1-((4-chlorophenyl)sulfonyl)pyrrolidine-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is involved in the synthesis of novel compounds with unique properties. It is used in the synthesis of polyamides and polymers with specific functional groups, such as pyridine and sulfone moieties, which are known for their solubility in organic solvents and high thermal stability (Liu et al., 2013). Additionally, its derivatives have been explored for antimicrobial activities, exhibiting significant effectiveness against various bacterial and mycobacterial strains (Nural et al., 2018).
Application in Material Science
In material science, compounds derived from this compound contribute to the development of new polyamides. These polyamides are characterized by their amorphous nature, excellent solubility in polar solvents, and ability to form strong, flexible films, which are essential properties for various industrial applications (Faghihi & Mozaffari, 2008).
Pharmaceutical Research
In pharmaceutical research, derivatives of this compound have been synthesized and tested for their antileukemic activity. These compounds demonstrated potential in vivo efficacy against P388 lymphocytic leukemia (Anderson & Mach, 1987).
Environmental Applications
In the environmental domain, derivatives of this compound are involved in bacterial transformations. They aid in understanding the microbial degradation of complex organic compounds, which is crucial for environmental remediation and pollution control strategies (Kropp et al., 1997).
properties
IUPAC Name |
methyl 2-[[1-(4-chlorophenyl)sulfonylpyrrolidine-2-carbonyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN2O5S2/c1-29-21(26)18-15-5-2-3-7-17(15)30-20(18)23-19(25)16-6-4-12-24(16)31(27,28)14-10-8-13(22)9-11-14/h8-11,16H,2-7,12H2,1H3,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMGDVORHMOFBCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3CCCN3S(=O)(=O)C4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN2O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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